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Compound of Interest

Sodium 2-methyl-2-morpholin-4-
Compound Name:

ylpropanoate
CAS No.: 873458-53-8
Cat. No.: B1387185

Get Quote

Part 1: Chemical Identity & Physicochemical Profile
Core ldentity

This compound is a sterically hindered, non-natural amino acid derivative. Structurally, it
consists of a propanoic acid backbone with a gem-dimethyl group at the

-position, where the amino group is part of a morpholine ring.
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Property

Value /| Description

IUPAC Name

Sodium 2-methyl-2-(morpholin-4-yl)propanoate

Common Synonyms

2-Morpholinoisobutyric acid Na salt;

-Dimethylmorpholine-4-acetic acid Na salt

CAS Number (Free Acid)

87439-10-9

CAS Number (HCI Salt)

375397-37-8

Molecular Formula

Molecular Weight

~195.19 g/mol (Sodium Salt); 173.21 g/mol
(Free Acid)

Solubility

High in Water, Methanol; Low in non-polar

solvents (Hexane, Toluene)

pKa (Calculated)

(COOH)
2.5-3.0;
(Morpholine N)

6.5-7.0

Physicochemical Behavior[2]

o Gem-Dimethyl Effect: The two methyl groups at the

-carbon introduce significant steric bulk. This restricts the rotation of the carboxylate and the
morpholine ring, favoring specific conformations (Thorpe-Ingold effect). This is a critical
feature for drug design, as it can lock bio-active conformations and improve metabolic

stability by blocking

-proton abstraction.

o Zwitterionic Nature: In its free acid form, the molecule exists as a zwitterion (internal salt)

between the basic morpholine nitrogen and the acidic carboxylate. The sodium salt form
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effectively "masks" the carboxylic acid, rendering the molecule basic and highly water-
soluble.

e Hygroscopicity: As a sodium salt of a small organic acid, the compound is hygroscopic. It
must be stored in a desiccator to prevent deliquescence, which complicates precise
weighing.

Part 2: Synthetic Pathways & Production

The synthesis of 2-methyl-2-morpholin-4-ylpropanoic acid typically involves a nucleophilic
substitution reaction. The steric hindrance of the gem-dimethyl group requires specific
conditions to prevent elimination side reactions.

Synthesis Workflow (Graphviz)
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Figure 1: Synthetic pathway for the production of the sodium salt from bromoisobutyric acid
precursors.

Detailed Synthesis Protocol

Objective: Synthesis of 2-methyl-2-morpholin-4-ylpropanoic acid (Free Acid) followed by salt
formation.

Reagents:

e -Bromoisobutyric acid (1.0 eq)

e Morpholine (2.5 eq) — Acts as both nucleophile and proton scavenger.

e Solvent: Toluene or THF (for ester route) or Water (for direct acid route).
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Step-by-Step Methodology:
¢ Nucleophilic Substitution: Dissolve

-bromoisobutyric acid in water (or suitable solvent). Add morpholine dropwise while
maintaining temperature at 0-5°C to control exotherm.

o Reflux: Heat the mixture to reflux (80—100°C) for 4—6 hours. The steric bulk of the gem-
dimethyl group slows the

attack; the reaction may proceed with partial
character.

o Workup (Free Acid):
o Cool the solution.
o Adjust pH to the isoelectric point (approx pH 5-6).

o Extract unreacted morpholine with organic solvent (e.g., Ether) if possible, or use ion-
exchange chromatography for purification.

o Crystallize the zwitterionic free acid from Ethanol/Acetone.

e Salt Formation:
o Dissolve the purified free acid in a stoichiometric amount of 1.0 M NaOH.
o Stir for 30 minutes.

o Lyophilize (Freeze-dry) the solution to obtain the sodium salt as a white, free-flowing
powder. Note: Avoid rotary evaporation with heat, as it may form a gum.

Part 3: Applications in Drug Discovery

This molecule is a "Privileged Structure” in medicinal chemistry. It is rarely the active
pharmacophore itself but serves as a critical modulator of physicochemical properties.
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: ic Utili

Feature Mechanism of Action Benefit in Drug Design
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).
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penalty upon binding to a

target protein.

Decision Logic for Usage (Graphviz)

Drug Candidate has

Poor Solubility or High Clearance

Identify Metabolic Soft Spot
(e.g., benzylic/alpha position)

l

Incorporate 2-methyl-2-morpholin-4-yl
moiety

il HE

Blocked Metabolism
(Gem-Dimethyl Effect)

Target Selectivity
(Steric Constraint)

Improved Solubility
(Morpholine Effect)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1387185/docs?utm_src=pdf-body-img#technical-guide-2-methyl-2-morpholin-4-ylpropanoic-acid-sodium-salt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1387185?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Figure 2: Decision logic for incorporating the 2-methyl-2-morpholin-4-yl moiety into a lead
compound.

Part 4: Analytical Protocols & Quality Control

To ensure the integrity of the sodium salt, specifically distinguishing it from the free acid or HCI
salt, the following protocols are mandatory.

High-Performance Liquid Chromatography (HPLC)
Method

The lack of a strong chromophore (only the carboxylate and morpholine ring) makes UV
detection at standard 254 nm weak. Use 210 nm or CAD (Charged Aerosol Detection).

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18), 3.5 um, 4.6 x 100 mm.
» Mobile Phase A: 10 mM Ammonium Formate (pH 4.0).

» Mobile Phase B: Acetonitrile.[1]

o Gradient: 5% B to 60% B over 10 minutes.

» Flow Rate: 1.0 mL/min.

e Detection: UV @ 210 nm.

Expected Retention: Early eluting due to high polarity.

Titration Assay (Sodium Content Verification)

Since the compound is a sodium salt of a weak acid, it acts as a weak base.
e Dissolve 100 mg of the substance in 30 mL of deionized water.
« Titrate with 0.1 N HCI using a potentiometric titrator.

o Endpoint: Look for the inflection point corresponding to the protonation of the carboxylate (
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) and the morpholine nitrogen (

)

e Calculation:

Part 5: Handling and Safety

o Storage: Store at +2°C to +8°C. The sodium salt is hygroscopic; keep under inert gas
(Nitrogen/Argon) if possible.

o Safety: Irritant. Avoid inhalation. The morpholine moiety can form nitroso-morpholine (a
carcinogen) if exposed to nitrosating agents (e.g., nitrites). Do not use with sodium nitrite in
acidic media.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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